Cas no 2138113-35-4 (2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2138113-35-4
• MF: C₇H₁₂FN₃O
• MW: 173.188084602356
• CID: 5951367
• PubChem ID: 165499650
• Update Time: 2025-06-13

2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol
• 2138113-35-4
• EN300-1150017

• Inchi： 1S/C7H12FN3O/c1-2-5-6(8)7(9)11(10-5)3-4-12/h12H,2-4,9H2,1H3
• InChI Key： HHOWTWNZUMSKMB-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(CCO)N=C1CC

Computed Properties

• Exact Mass: 173.09644018g/mol
• Monoisotopic Mass: 173.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2138113-35-4)

2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2138113-35-4) is a fluorinated pyrazole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, specifically pyrazole derivatives, which are widely studied for their biological activities. The presence of both amino and fluoro functional groups in its structure enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol due to its potential role in developing selective enzyme inhibitors and bioactive molecules. The compound's CAS No. 2138113-35-4 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol involves multi-step organic reactions, including fluorination and N-alkylation processes. Its molecular stability and solubility profile make it suitable for further derivatization, a topic often explored in patent literature. The compound's pyrazole core is a common motif in kinase inhibitors, a hot topic in oncology research, aligning with current trends in targeted cancer therapies.

From an industrial perspective, CAS No. 2138113-35-4 is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have led to increased searches for eco-friendly fluorination methods, making this compound a case study for catalytic fluorination techniques. Its low toxicity profile (as per available data) also positions it favorably compared to traditional halogenated compounds.

Analytical characterization of 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity, a critical factor for researchers investigating its pharmacokinetic properties. Recent publications have explored its potential as a precursor for PET radiotracers, connecting it to the booming field of molecular imaging.

The commercial availability of CAS No. 2138113-35-4 through specialty chemical suppliers has facilitated its adoption in academic research and industrial R&D. Quality control specifications often emphasize ≥95% purity, with particular attention to residual solvent levels and heavy metal content. These parameters are crucial for researchers performing biological assays or formulation studies.

Looking ahead, 2-(5-amino-3-ethyl-4-fluoro-1H-pyrazol-1-yl)ethan-1-ol represents an interesting case of how fluorine incorporation can modulate molecular properties. Its hydrogen bonding capacity (from the hydroxyl and amino groups) combined with lipophilic character (from the ethyl and fluoro substituents) creates a balanced molecular polarity profile. This balance is increasingly recognized as important for developing BBB-penetrant drugs, a major challenge in central nervous system (CNS) drug discovery.

In conclusion, CAS No. 2138113-35-4 exemplifies the continuing importance of fluorinated heterocycles in modern chemistry. Its dual functionality as both a research chemical and potential pharmaceutical intermediate ensures ongoing interest from multiple scientific communities. Future research directions may explore its metabolic stability and drug-likeness parameters, addressing key questions in contemporary drug design paradigms.